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Compound of Interest

Compound Name: Hydroxy-PEG4-(CH2)2-Boc

Cat. No.: B1673976 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of Hydroxy-
PEG4-(CH2)2-Boc, a heterobifunctional linker commonly employed in the development of

Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs).

Understanding the solubility of this linker is critical for its handling, formulation, and the overall

success of conjugation strategies.

Physicochemical Properties
Property Value

CAS Number 518044-32-1[1]

Molecular Formula C15H30O7[1]

Molecular Weight 322.39 g/mol [1]

Quantitative Solubility Data
Quantitative solubility data for Hydroxy-PEG4-(CH2)2-Boc is not extensively published across

a wide range of solvents. However, specific data in dimethyl sulfoxide (DMSO) is available.

Solvent Quantitative Solubility

DMSO 10 mM[2]
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Qualitative Solubility Profile
The chemical structure of Hydroxy-PEG4-(CH2)2-Boc, which features a hydrophilic

polyethylene glycol (PEG) chain, strongly suggests its solubility profile. The PEG component

enhances aqueous solubility.[3][4][5][6] Based on the properties of similar PEGylated

molecules, the following qualitative solubility can be inferred:

Solvent Qualitative Solubility Rationale

Water Soluble

The hydrophilic PEG chain

enhances solubility in aqueous

media.[3]

Phosphate-Buffered Saline

(PBS)
Soluble

Expected to be soluble due to

its aqueous nature.[3]

Ethanol Soluble
PEGs are generally soluble in

alcohols.[3]

Methanol Soluble
PEGs are generally soluble in

alcohols.[3]

Dimethyl Sulfoxide (DMSO) Soluble

A common polar aprotic

solvent for a wide range of

organic compounds.[3]

Dichloromethane (DCM) Soluble

Often used as a solvent for

reactions involving Boc-

protected compounds.[3]

Acetonitrile Soluble
PEGs are known to be soluble

in acetonitrile.[3]

Diethyl Ether Slightly Soluble / Insoluble
PEGs have limited solubility in

ether.[3]

Hexanes Insoluble

As a non-polar aliphatic

hydrocarbon, it is unlikely to

dissolve the polar PEG linker.

[3]
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Experimental Protocol for Quantitative Solubility
Determination
For applications requiring precise solubility values, the following protocol outlines a standard

method for determining the equilibrium solubility of Hydroxy-PEG4-(CH2)2-Boc.[3]

Objective: To determine the saturation solubility of Hydroxy-PEG4-(CH2)2-Boc in various

solvents at a specified temperature.

Materials:

Hydroxy-PEG4-(CH2)2-Boc

Selected solvents (e.g., water, PBS, ethanol, DMSO)

Vials with screw caps

Shaker or rotator at a controlled temperature

Centrifuge

Syringe filters (e.g., 0.22 µm)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV

or ELSD) or a quantitative analytical method like qNMR.[3]

Volumetric flasks and pipettes

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of Hydroxy-PEG4-(CH2)2-Boc to a known volume of the selected

solvent in a vial. The excess solid should be clearly visible.

Seal the vials and place them on a shaker or rotator in a temperature-controlled

environment (e.g., 25 °C).
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Equilibrate the solutions for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Sample Collection and Preparation:

After equilibration, centrifuge the vials at high speed to pellet the excess solid.

Carefully withdraw an aliquot of the supernatant without disturbing the solid pellet.

Filter the supernatant through a syringe filter to remove any remaining solid particles.

Analysis:

Prepare a series of standard solutions of Hydroxy-PEG4-(CH2)2-Boc of known

concentrations.

Analyze the standard solutions and the filtered supernatant from the saturated solution

using a validated analytical method (e.g., HPLC).

Construct a calibration curve from the standard solutions.

Determine the concentration of the compound in the saturated solution by interpolating

from the calibration curve.

Data Reporting:

Express the solubility in appropriate units, such as mg/mL or mol/L.[3]

Visualization of Experimental and Application
Workflows
To further illustrate the context in which the solubility of Hydroxy-PEG4-(CH2)2-Boc is a critical

parameter, the following diagrams outline the general workflow for its application in

ADC/PROTAC synthesis and a typical workflow for determining its quantitative solubility.
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Workflow for ADC/PROTAC Synthesis

Hydroxy-PEG4-(CH2)2-Boc
(Linker)

Deprotection of Boc Group
(e.g., using TFA)

Activation of Hydroxyl Group

Conjugation to Cytotoxin
or E3 Ligase Ligand

Conjugation to Antibody
or Target Protein Ligand

Purification of ADC/PROTAC

Characterization and Functional Assays

Click to download full resolution via product page

ADC/PROTAC Synthesis Workflow
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Quantitative Solubility Determination Workflow

Add Excess Compound
to Solvent

Equilibrate at Controlled
Temperature (e.g., 24-48h)

Centrifuge to Pellet
Undissolved Solid

Filter Supernatant

Analyze by HPLC or qNMR

Quantify Against
Calibration Curve

Report Solubility
(e.g., mg/mL, mM)

Click to download full resolution via product page

Solubility Determination Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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